Cas no 2227767-32-8 (tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate)

• Product Name: tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate
• CAS No: 2227767-32-8
• MF: C₁₅H₂₂BrNO₃
• MW: 344.244083881378
• CID: 6073795
• PubChem ID: 165733716
• Update Time: 2025-10-11

tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate
• EN300-1890363
• tert-butyl N-{2-bromo-5-[(3S)-3-hydroxybutyl]phenyl}carbamate
• 2227767-32-8

• Inchi： 1S/C15H22BrNO3/c1-10(18)5-6-11-7-8-12(16)13(9-11)17-14(19)20-15(2,3)4/h7-10,18H,5-6H2,1-4H3,(H,17,19)/t10-/m0/s1
• InChI Key： HCUXBNSMFFMZDJ-JTQLQIEISA-N
• SMILES： BrC1C=CC(=CC=1NC(=O)OC(C)(C)C)CC[C@H](C)O

Computed Properties

• Exact Mass: 343.07831g/mol
• Monoisotopic Mass: 343.07831g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate

Comprehensive Overview of tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227767-32-8)

tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227767-32-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the class of carbamate derivatives, which are widely utilized in drug discovery and development. The presence of a bromo substituent and a hydroxybutyl group in its molecular framework makes it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for chiral building blocks like (3S)-3-hydroxybutyl has surged, driven by the growing focus on enantioselective synthesis in the pharmaceutical industry. Researchers are particularly interested in how tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate can be leveraged to create targeted therapeutics, especially in areas such as central nervous system (CNS) disorders and metabolic diseases. Its stereochemical purity and functional group compatibility make it a versatile candidate for further chemical modifications.

One of the most frequently searched questions related to this compound is: "What are the synthetic routes for tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate?" The synthesis typically involves multi-step organic reactions, including protection-deprotection strategies, halogenation, and asymmetric reduction. The tert-butyl carbamate (Boc) group serves as a protective moiety for amines, ensuring stability during subsequent reactions. This aligns with the broader trend of optimizing green chemistry protocols to minimize waste and improve yield.

Another hot topic in the scientific community is the role of bromo-substituted aromatics in cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. The 2-bromo moiety in tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate positions it as a key precursor for constructing biaryl structures, which are prevalent in many FDA-approved drugs. This has led to increased interest in its application for high-throughput screening and fragment-based drug design.

From a physicochemical properties perspective, tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and methanol, which is critical for its handling in laboratory settings. Its molecular weight and logP value suggest favorable drug-likeness, a parameter often scrutinized in medicinal chemistry workflows. These attributes contribute to its prominence in discussions about lead optimization and structure-activity relationship (SAR) studies.

In conclusion, tert-butyl N-{2-bromo-5-(3S)-3-hydroxybutylphenyl}carbamate (CAS No. 2227767-32-8) represents a compelling case study in modern organic chemistry. Its multifaceted utility—from serving as a chiral synthon to enabling palladium-catalyzed transformations—underscores its importance in both academic and industrial research. As the scientific community continues to explore sustainable synthesis and precision medicine, compounds like this will remain at the forefront of innovation.